Cas no 61526-98-5 (Benzenamine, 4,4'-(3-methylbutylidene)bis[N,N-bis(4-methylphenyl)-)

• Product Name: Benzenamine, 4,4'-(3-methylbutylidene)bis[N,N-bis(4-methylphenyl)-
• CAS No: 61526-98-5
• MF: C₄₅H₄₆N₂
• MW: 614.860151767731
• CID: 476168
• PubChem ID: 19891771
• Update Time: 2025-04-19

Benzenamine, 4,4'-(3-methylbutylidene)bis[N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[3-methyl-1-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]butyl]phenyl]-N-(4-methylphenyl)aniline
• DTXSID80601054
• QPRXLXAXACKLGG-UHFFFAOYSA-N
• Benzenamine, 4,4'-(3-methylbutylidene)bis[N,N-bis(4-methylphenyl)-
• SCHEMBL9631348
• N,N'-[(3-Methylbutane-1,1-diyl)di(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
• 61526-98-5
• 4,4'-(3-methylbutane-1,1-diyl)bis[N,N-bis(4-methylphenyl)aniline]

• Inchi： 1S/C45H46N2/c1-32(2)31-45(37-15-27-43(28-16-37)46(39-19-7-33(3)8-20-39)40-21-9-34(4)10-22-40)38-17-29-44(30-18-38)47(41-23-11-35(5)12-24-41)42-25-13-36(6)14-26-42/h7-30,32,45H,31H2,1-6H3
• InChI Key： QPRXLXAXACKLGG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 614.36638
• Monoisotopic Mass: 614.366099476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48